![molecular formula C6H8N2O3 B1278313 5-Methyl-3-(2-oxopropyl)-1,3,4-oxadiazol-2(3H)-one CAS No. 136738-11-9](/img/structure/B1278313.png)
5-Methyl-3-(2-oxopropyl)-1,3,4-oxadiazol-2(3H)-one
Overview
Description
5-Methyl-3-(2-oxopropyl)-1,3,4-oxadiazol-2(3H)-one (MOPO) is a heterocyclic compound that has been studied for its potential applications in medicinal chemistry, organic synthesis, and chemical biology. It is a highly versatile chemical reagent that has been used in a variety of synthetic and biological applications. It has been used for the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other organic compounds. In addition, MOPO has been used to study the mechanism of action of various bioactive compounds, including some drugs and natural products.
Scientific Research Applications
Retro-ene Reaction and Kinetics
- 5-Methyl-3-(2-oxopropyl)-1,3,4-oxadiazol-2(3H)-one and similar compounds are subjects of study in retro-ene reactions. For instance, research has shown that 5-(N-Methoxy-N-methyl)amino-3-aryl-1,3,4-oxadiazol-2(3H)-ones undergo heteroretro-ene reactions, yielding kinetic products that tautomerize to more stable forms (Kleier & Pilgram, 1987).
Thiazole Synthesis and Sugar Chemistry Applications
- These compounds are also used in the synthesis of thiazoles. Treatment with 3-chloropentane-2,4-dione has shown the formation of thiazoles, which were then applied in sugar chemistry to provide derivatives in good yields (Paepke et al., 2009).
Corrosion Inhibition
- Synthesized derivatives of oxadiazoles have been studied as agents for controlling steel dissolution. These derivatives show high inhibition efficiency against corrosion in acidic environments, making them significant in the field of material science (Kalia et al., 2020).
Inhibition Properties and Anticancer Potential
- Oxadiazole derivatives are explored for their inhibition properties in various mediums. For instance, they have been studied as potential anticancer agents due to their ability to induce apoptosis (Kemnitzer et al., 2009).
Antimicrobial Applications
- There's ongoing research in the antimicrobial properties of 1,3,4-oxadiazole derivatives. Studies have synthesized and evaluated the antimicrobial activities of these compounds, showing promising results against various pathogens (JagadeeshPrasad et al., 2015).
Photoluminescence and Liquid Crystals
- 1,3,4-oxadiazole derivatives have been synthesized and characterized for their photoluminescent properties. These compounds are notable in the study of liquid crystals and their mesomorphic behaviors (Han et al., 2010).
Synthesis of Nucleoside Analogues
- These compounds have been used in synthesizing seco-acyclo-N-diazolyl-thione nucleosides, showing potential in the field of biochemistry and pharmacology. Their complex formation with ions like Pb(II) and Hg(II) and antibacterial activity has also been studied (Chehrouri & Othman, 2021).
Crystal Structure and Liquid Crystalline Properties
- The study of the crystal structure and liquid crystalline properties of these compounds contributes to material science, particularly in understanding their phase behaviors and potential applications in display technologies (Zhu et al., 2009).
properties
IUPAC Name |
5-methyl-3-(2-oxopropyl)-1,3,4-oxadiazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3/c1-4(9)3-8-6(10)11-5(2)7-8/h3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MODJGYGOTYUDBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)O1)CC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40452908 | |
Record name | 5-Methyl-3-(2-oxopropyl)-1,3,4-oxadiazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40452908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
136738-11-9 | |
Record name | 5-Methyl-3-(2-oxopropyl)-1,3,4-oxadiazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40452908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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